Cas no 2228288-87-5 (5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine)

• Product Name: 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine
• CAS No: 2228288-87-5
• MF: C₁₃H₉FN₂O₂
• MW: 244.221166372299
• CID: 6129196
• PubChem ID: 165609286
• Update Time: 2025-11-06

5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine
• EN300-1747982
• 2228288-87-5
• 5-[5-(4-fluorophenyl)furan-2-yl]-1,2-oxazol-4-amine

• Inchi： 1S/C13H9FN2O2/c14-9-3-1-8(2-4-9)11-5-6-12(17-11)13-10(15)7-16-18-13/h1-7H,15H2
• InChI Key： VKKARVWEPIVKSG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C2=C(C=NO2)N)O1

Computed Properties

• Exact Mass: 244.06480570g/mol
• Monoisotopic Mass: 244.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2Ų

Additional information on 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine

Introduction to Compound with CAS No. 2228288-87-5 and Product Name: 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine

The compound with the CAS number 2228288-87-5 and the product name 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound combines a furan ring with an oxazole moiety, both of which are known for their diverse biological activities.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The furan and oxazole rings in this molecule contribute to its pharmacological profile, making it a promising candidate for further investigation. The presence of a 4-fluorophenyl group introduces additional functionality, which can influence both the electronic properties and the interactions with biological targets. This structural feature is particularly noteworthy, as fluorinated aromatic compounds are frequently incorporated into drugs to enhance metabolic stability and binding affinity.

In the context of modern drug development, the synthesis and characterization of such complex molecules are essential steps. The 1,2-oxazol-4-amine component suggests potential applications in the design of kinase inhibitors or other enzyme-targeting agents. Oxazole derivatives have been extensively studied for their ability to modulate biological pathways, and the introduction of an amine group further expands the range of possible interactions with biological systems.

One of the most exciting aspects of this compound is its potential in oncology research. The combination of a furan ring and an oxazole moiety has been shown to exhibit anti-proliferative effects in various cancer cell lines. Furthermore, the 4-fluorophenyl substituent may enhance the compound's ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. Current studies are focusing on understanding how these structural elements interact with specific targets, such as protein kinases involved in tumor growth and progression.

The synthesis of 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-resolution spectroscopic methods, such as NMR and mass spectrometry, has been crucial in confirming the structure and purity of the final product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the binding modes of this compound with potential biological targets. These studies suggest that the furan and oxazole rings can form hydrogen bonds and hydrophobic interactions with key residues in target proteins. Additionally, the 4-fluorophenyl group may engage in π-stacking interactions, further stabilizing the binding complex. Such insights are invaluable for guiding medicinal chemists in optimizing lead compounds for better efficacy and selectivity.

The pharmacokinetic properties of this compound are also under investigation. In vitro assays have provided initial data on its solubility, stability, and metabolic degradation pathways. These findings are critical for assessing its potential as a drug candidate and for designing appropriate preclinical studies. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile.

Future research directions include exploring derivatives of this compound to improve its pharmacological properties further. By modifying substituents on the furan, oxazole, or 4-fluorophenyl moieties, scientists can fine-tune the compound's activity towards specific biological targets. Additionally, investigating its potential in combination therapies could provide new therapeutic strategies for challenging diseases.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-4-amine exemplifies how innovative molecular design can lead to promising drug candidates. As research progresses, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.